3-Ethylbenzenethiol
Overview
Description
3-Ethylbenzenethiol is an organic compound with the molecular formula C8H10S. It is a colorless liquid with a strong odor and is commonly used in the fragrance industry to add a sulfurous note to perfumes and other scented products. In
Scientific Research Applications
Supramolecular Chemistry
- 3-Ethylbenzenethiol derivatives, such as 1,3,5-triethylbenzenes, are utilized in supramolecular chemistry. These compounds serve as scaffolding to organize molecular-recognition elements due to their steric gearing effect, which directs binding elements towards the same face of the central ring, thus increasing binding affinity (Wang & Hof, 2012).
Surface Science and Nanotechnology
- 3-Ethylbenzenethiol-related compounds, like 4-ethylbenzenethiol, are studied for their vibrational frequencies and excitation cross-section in self-assembled monolayers (SAMs) on metallic surfaces. This research is crucial in nanotechnology and surface science for understanding molecular interactions at the nano-scale (Park & Palmer, 2008).
Catalysis and Chemical Synthesis
- Derivatives of ethylbenzene, which is structurally similar to 3-Ethylbenzenethiol, are significant in catalytic processes. For instance, in the oxidative dehydrogenation of ethylbenzene to styrene, catalysts like ultra-dispersed diamond and onion-like carbon are investigated. Such studies highlight the role of catalyst structure in chemical reactions and synthesis (Su et al., 2007).
Environmental and Occupational Health
- The metabolic pathways and biological monitoring of workers exposed to ethylbenzene, a relative of 3-Ethylbenzenethiol, are explored in occupational health studies. Such research aids in understanding the impact of industrial chemicals on human healthand develops safety guidelines for workplace exposure (Korn et al., 1992).
Environmental Remediation
- In environmental remediation, studies focus on the biotransformation of compounds like ethylbenzene under specific conditions, such as anaerobic and denitrifying environments. This research is crucial for understanding the natural degradation processes of industrial pollutants in the environment (Barbaro et al., 1992).
Materials Science
- Ethylbenzene derivatives are used in the synthesis of advanced materials, like magnetic nanoparticles with phenyl groups, which have applications in various fields, including materials science and engineering (Chen, Chiou, & Chang, 2017).
Advanced Chemical Engineering
- In chemical engineering, the optimization of processes like benzene alkylation, where ethylbenzene plays a role, is studied. This involves modeling and optimizing reaction conditions in industrial catalytic reactors to enhance production efficiency (Danesh, Farsi, & Rahimpour, 2021).
Analytical Chemistry and Air Quality Monitoring
- The analysis of volatile organic compounds (VOCs) in ambient air, including those related to ethylbenzene, is essential in analytical chemistry for monitoring air quality and understanding environmental pollution (Baimatova et al., 2016).
properties
IUPAC Name |
3-ethylbenzenethiol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10S/c1-2-7-4-3-5-8(9)6-7/h3-6,9H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WULNDUPZYLKLBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00574397 | |
Record name | 3-Ethylbenzene-1-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00574397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethylbenzenethiol | |
CAS RN |
62154-77-2 | |
Record name | 3-Ethylbenzene-1-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00574397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-ethylbenzenethiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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